Cas no 1234853-29-2 (5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1234853-29-2
• MF: C₂₂H₂₃N₃O₅
• MW: 409.435125589371
• CID: 6136180
• PubChem ID: 49688526
• Update Time: 2025-05-20

5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-1,2-oxazole-3-carboxamide
• AKOS024492094
• 1234853-29-2
• F5033-3142
• VU0631288-1
• 5-(furan-2-yl)-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

• Inchi： 1S/C22H23N3O5/c26-21(15-29-17-5-2-1-3-6-17)25-10-8-16(9-11-25)14-23-22(27)18-13-20(30-24-18)19-7-4-12-28-19/h1-7,12-13,16H,8-11,14-15H2,(H,23,27)
• InChI Key： PUCLGWDWHGFZNU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCC2CCN(C(COC3=CC=CC=C3)=O)CC2)=O)=N1

Computed Properties

• Exact Mass: 409.16377084g/mol
• Monoisotopic Mass: 409.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.8Ų

Additional information on 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide

5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 1234853-29-2): A Comprehensive Overview

The compound 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 1234853-29-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This article delves into its chemical properties, potential applications, and the latest advancements in its study, while also addressing common queries and trending topics in the scientific community.

The molecular structure of 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide combines several heterocyclic moieties, including a furan ring, an oxazole core, and a piperidine derivative. These functional groups contribute to its unique physicochemical properties, such as solubility, stability, and reactivity, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound, given its structural similarity to other pharmacologically active molecules.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic applications of 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide?" Preliminary studies suggest that it may exhibit activity in modulating specific biological pathways, though further research is required to validate these findings. The presence of the furan-2-yl and oxazole-3-carboxamide groups is particularly noteworthy, as these motifs are often associated with antimicrobial and anti-inflammatory properties.

In the context of drug discovery, 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide is being explored for its potential to interact with enzymes and receptors involved in disease processes. Its piperidin-4-ylmethyl moiety, for instance, is a common feature in molecules designed to target the central nervous system (CNS). This has led to speculation about its utility in neurological disorders, though no clinical trials have been conducted to date.

Another trending topic in the scientific community is the synthetic accessibility of such complex molecules. The synthesis of 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide involves multi-step organic reactions, including the formation of the oxazole ring and the subsequent coupling with the piperidine derivative. Researchers are actively investigating more efficient synthetic routes to produce this compound in higher yields and with fewer byproducts.

The physicochemical properties of 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide are also a subject of interest. Its molecular weight, logP value, and hydrogen bonding capacity are critical parameters that influence its bioavailability and pharmacokinetic profile. These factors are essential for determining its suitability as a lead compound in drug development programs.

From a market perspective, the demand for novel heterocyclic compounds like 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide is on the rise, driven by the pharmaceutical industry's need for innovative therapeutic agents. While this compound is not yet commercially available in large quantities, its unique structure and potential applications make it a valuable target for synthetic and medicinal chemists.

In conclusion, 5-(furan-2-yl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 1234853-29-2) represents an exciting area of research in modern chemistry. Its multifaceted structure, combined with its potential biological activities, positions it as a compound of significant interest. As scientific understanding of its properties and applications grows, so too will its relevance in both academic and industrial settings.